Cas no 656226-82-3 (2-Thiophenecarboxylic acid,4-methyl-5-[5-(trifluoromethyl)-1H-pyrazol-3-yl]-)

2-Thiophenecarboxylic acid,4-methyl-5-[5-(trifluoromethyl)-1H-pyrazol-3-yl]- structure
656226-82-3 structure
Product Name:2-Thiophenecarboxylic acid,4-methyl-5-[5-(trifluoromethyl)-1H-pyrazol-3-yl]-
CAS No:656226-82-3
MF:C10H7F3N2O2S
MW:276.234991312027
CID:1689946
Update Time:2024-08-31

2-Thiophenecarboxylic acid,4-methyl-5-[5-(trifluoromethyl)-1H-pyrazol-3-yl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylic acid,4-methyl-5-[5-(trifluoromethyl)-1H-pyrazol-3-yl]-
    • 2-Thiophenecarboxylic acid, 4-methyl-5-[5-(trifluoromethyl)-1H-pyrazol-3-yl]-
    • Inchi: 1S/C10H7F3N2O2S/c1-4-2-6(9(16)17)18-8(4)5-3-7(15-14-5)10(11,12)13/h2-3H,1H3,(H,14,15)(H,16,17)
    • InChI Key: JEJKPIGWJFOSEZ-UHFFFAOYSA-N
    • SMILES: C1(C(O)=O)SC(C2C=C(C(F)(F)F)NN=2)=C(C)C=1

Computed Properties

  • Exact Mass: 276.01811

Experimental Properties

  • Density: 1.551±0.06 g/cm3(Predicted)
  • Boiling Point: 453.7±45.0 °C(Predicted)
  • PSA: 65.98
  • pka: 3.33±0.10(Predicted)
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